Cas no 1383132-82-8 (3-(2-Amino-5-bromo-6-hydroxypyrimidin-4-yl)benzoic acid)
1383132-82-8 structure
Product Name:3-(2-Amino-5-bromo-6-hydroxypyrimidin-4-yl)benzoic acid
CAS No:1383132-82-8
MF:C11H8BrN3O3
MW:310.103521347046
CID:2192402
Update Time:2023-08-06
3-(2-Amino-5-bromo-6-hydroxypyrimidin-4-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-Amino-5-bromo-6-hydroxy-pyrimidin-4-yl)-benzoic acid
- 3-(2-amino-5-bromo-6-hydroxypyrimidin-4-yl)benzoic acid
- 3-(2-Amino-5-bromo-6-hydroxypyrimidin-4-yl)benzoic acid
-
- Inchi: 1S/C11H8BrN3O3/c12-7-8(14-11(13)15-9(7)16)5-2-1-3-6(4-5)10(17)18/h1-4H,(H,17,18)(H3,13,14,15,16)
- InChI Key: UFOHQZFLINXEHR-UHFFFAOYSA-N
- SMILES: BrC1C(NC(N)=NC=1C1C=CC=C(C(=O)O)C=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 458
- Topological Polar Surface Area: 105
Experimental Properties
- Density: 1.89
3-(2-Amino-5-bromo-6-hydroxypyrimidin-4-yl)benzoic acid Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
1383132-82-8 (3-(2-Amino-5-bromo-6-hydroxypyrimidin-4-yl)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk